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Compound of Interest

Compound Name: 3-(Pyridin-2-yl)propanenitrile

Cat. No.: B1317712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(Pyridin-2-yl)propanenitrile, a

versatile building block in organic synthesis, particularly in the development of bioactive

compounds. This document details its chemical and physical properties, provides an

experimental protocol for its synthesis, and illustrates its application as a key intermediate in

the synthesis of advanced molecular structures.

Chemical and Physical Properties
3-(Pyridin-2-yl)propanenitrile, with the CAS number 35549-47-4, is a solid at room

temperature.[1] It possesses a molecular formula of C₈H₈N₂ and a molecular weight of 132.16

g/mol .[1] A summary of its key properties is presented in Table 1.
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Property Value Reference(s)

Molecular Weight 132.16 g/mol [1]

Molecular Formula C₈H₈N₂ [1]

CAS Number 35549-47-4 [1]

Physical Form Solid [1]

Boiling Point Not available [2]

Storage Sealed in a dry place at 2-8°C [3]

Synthesis of 3-(Pyridin-2-yl)propanenitrile
A common and effective method for the synthesis of 3-(Pyridin-2-yl)propanenitrile is the

cyanoethylation of 2-vinylpyridine. This reaction involves the addition of a nitrile-containing

reactant to 2-vinylpyridine.

Experimental Protocol: Cyanoethylation of 2-
Vinylpyridine
Materials:

2-Vinylpyridine

Acrylonitrile

Basic catalyst (e.g., sodium methoxide, Triton B)

Anhydrous solvent (e.g., ethanol, acetonitrile)

Reaction vessel with a stirrer and reflux condenser

Separatory funnel

Distillation apparatus

Procedure:
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In a clean, dry reaction vessel, dissolve 2-vinylpyridine in the anhydrous solvent.

Add the basic catalyst to the solution and stir until it is completely dissolved.

Slowly add acrylonitrile to the reaction mixture. An exothermic reaction may occur, so the

addition rate should be controlled to maintain a safe temperature.

After the addition is complete, heat the mixture to reflux and maintain this temperature for

several hours, monitoring the reaction progress by techniques such as thin-layer

chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Neutralize the catalyst with a suitable acid (e.g., acetic acid).

Remove the solvent under reduced pressure.

The resulting crude product can be purified by vacuum distillation or column chromatography

to yield pure 3-(Pyridin-2-yl)propanenitrile.

Applications in Organic Synthesis
3-(Pyridin-2-yl)propanenitrile serves as a valuable intermediate in the synthesis of a variety

of more complex molecules, including those with potential biological activity. Its pyridine and

nitrile functional groups offer multiple reaction sites for further chemical transformations.

Role as a Precursor in the Synthesis of Bioactive
Molecules
The nitrile group can be hydrolyzed to a carboxylic acid, reduced to an amine, or used in the

formation of heterocyclic rings. The pyridine ring can undergo N-alkylation, oxidation, or be

used in cross-coupling reactions. These functionalities make 3-(Pyridin-2-yl)propanenitrile a

key component in the synthesis of compounds for drug discovery and development. For

instance, it is a known intermediate in the synthesis of certain mesoionic insecticides.

Logical Relationship: Synthesis Pathway
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The following diagram illustrates the synthesis of 3-(Pyridin-2-yl)propanenitrile from 2-

vinylpyridine through cyanoethylation.

2-Vinylpyridine

3-(Pyridin-2-yl)propanenitrile

Cyanoethylation
(Base Catalyst)

Acrylonitrile

Click to download full resolution via product page

Caption: Synthesis of 3-(Pyridin-2-yl)propanenitrile.

Safety and Handling
3-(Pyridin-2-yl)propanenitrile is classified as harmful if swallowed (Acute Toxicity 4, Oral).[1]

Standard laboratory safety precautions should be taken when handling this compound,

including the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. It should be stored in a cool, dry, and well-ventilated area in a tightly sealed container.

Conclusion
3-(Pyridin-2-yl)propanenitrile is a valuable and versatile chemical intermediate. Its

straightforward synthesis and the reactivity of its functional groups make it an important

building block for the creation of a wide range of more complex molecules, particularly in the

fields of medicinal chemistry and drug development. This guide provides essential information

for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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